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Compound of Interest

Compound Name: MAX-10181

Cat. No.: B12387533 Get Quote

This guide provides essential safety and logistical information for handling the compound MAX-
10181, a substance identified as a PD-L1 binder investigated in cancer research.[1][2]

Adherence to these procedures is critical for ensuring the safety of laboratory personnel and

the integrity of research.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling MAX-10181
to minimize exposure risk. The following table summarizes the required PPE.

PPE Category Specification

Eye Protection Chemical safety glasses or goggles.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Laboratory coat.

Respiratory

Use in a well-ventilated area. If dusts are

generated or ventilation is inadequate, use a

NIOSH-approved respirator.

Data derived from general laboratory safety standards for handling chemical compounds of this

nature.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12387533?utm_src=pdf-interest
https://www.benchchem.com/product/b12387533?utm_src=pdf-body
https://www.benchchem.com/product/b12387533?utm_src=pdf-body
https://karger.com/bmh/article/8/1/1/832405/A-Potential-Off-Target-Effect-of-the-Wnt-Catenin
https://pmc.ncbi.nlm.nih.gov/articles/PMC11042164/
https://www.benchchem.com/product/b12387533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Proper handling and storage are crucial to maintain the stability of MAX-10181 and prevent

accidental exposure.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Emergency Procedures
In the event of an emergency, immediate and appropriate action must be taken.
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Emergency Situation Procedure

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spill

Use personal protective equipment.[3] Absorb

spill with inert material (e.g., vermiculite, sand,

or earth), and place in a suitable container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Unused Product: Dispose of as hazardous waste. Do not allow to enter drains, sewers, or

watercourses.

Contaminated Packaging: Dispose of as hazardous waste.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling MAX-10181 from receipt

to disposal.
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Workflow for Safe Handling of MAX-10181.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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